Cas no 1006468-20-7 (2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline)

• Product Name: 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline
• CAS No: 1006468-20-7
• MF: C₉H₇ClFN₃
• MW: 211.623383760452
• MDL: MFCD08699513
• CID: 2621345
• PubChem ID: 19627117
• Update Time: 2025-11-01

2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline
• EN300-231121
• CS-0268900
• 2-(4-chloropyrazol-1-yl)-5-fluoroaniline
• 2-(4-chloropyrazol-1-yl)-5-fluoro-aniline
• STK351408
• AKOS000318442
• 1006468-20-7

• MDL： MFCD08699513
• Inchi： 1S/C9H7ClFN3/c10-6-4-13-14(5-6)9-2-1-7(11)3-8(9)12/h1-5H,12H2
• InChI Key： IJPHINKTTXLZCF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC(=CC=1N)F

Computed Properties

• Exact Mass: 211.0312531Da
• Monoisotopic Mass: 211.0312531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline

Research Brief on 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline (CAS: 1006468-20-7): Recent Advances and Applications

2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline (CAS: 1006468-20-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate or active moiety in drug development. Recent studies have explored its synthesis, pharmacological properties, and applications in medicinal chemistry, particularly in the design of novel therapeutic agents targeting various diseases.

One of the most notable advancements in the study of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline make it a promising scaffold for the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific oncogenic kinases, with improved selectivity profiles compared to existing inhibitors.

In addition to its applications in oncology, recent research has highlighted the compound's potential in infectious disease treatment. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline derivatives showed significant antimicrobial activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited to combat antibiotic resistance.

The synthetic pathways for 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline have also been optimized in recent years. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which is crucial for its industrial application. The improved methodology reduced the number of steps and increased overall yield, making the compound more accessible for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline-based therapeutics. Pharmacokinetic studies indicate that further modifications may be required to enhance bioavailability and reduce off-target effects. Ongoing research is focused on structural optimization to address these limitations while retaining the compound's therapeutic efficacy.

In conclusion, 2-(4-chloro-1H-pyrazol-1-yl)-5-fluoroaniline represents a versatile and valuable chemical entity in drug discovery. Its applications span from oncology to infectious diseases, and recent advancements in synthesis and pharmacological characterization have strengthened its potential as a lead compound. Future research should prioritize the translation of these findings into clinically viable therapeutics, with a focus on overcoming existing pharmacokinetic and safety challenges.